Cas no 859178-63-5 (3,4,5-Tribromocinnamic acid)

• Product Name: 3,4,5-Tribromocinnamic acid
• CAS No: 859178-63-5
• MF: C₉H₅Br₃O₂
• MW: 384.84680056572
• CID: 4948910
• Update Time: 2023-08-22

3,4,5-Tribromocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Tribromocinnamic acid

• Inchi： 1S/C9H5Br3O2/c10-6-3-5(1-2-8(13)14)4-7(11)9(6)12/h1-4H,(H,13,14)/b2-1+
• InChI Key： JTZSUONGPWUQHS-OWOJBTEDSA-N
• SMILES： BrC1C(=C(C=C(/C=C/C(=O)O)C=1)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3